2-Naphthyl dihydrogen phosphate
2-Naphthyl dihydrogen phosphate
2-naphthyl dihydrogen phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 1 mol eq. of 2-naphthol. It is a substrate for phosphatase. It has a role as a chromogenic compound. It derives from a 2-naphthol.
Brand Name:
Vulcanchem
CAS No.:
13095-41-5
VCID:
VC0078671
InChI:
InChI=1S/C10H9O4P/c11-15(12,13)14-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,11,12,13)
SMILES:
C1=CC=C2C=C(C=CC2=C1)OP(=O)(O)O
Molecular Formula:
C10H9O4P
Molecular Weight:
224.15 g/mol
2-Naphthyl dihydrogen phosphate
CAS No.: 13095-41-5
Main Products
VCID: VC0078671
Molecular Formula: C10H9O4P
Molecular Weight: 224.15 g/mol
| CAS No. | 13095-41-5 |
|---|---|
| Product Name | 2-Naphthyl dihydrogen phosphate |
| Molecular Formula | C10H9O4P |
| Molecular Weight | 224.15 g/mol |
| IUPAC Name | naphthalen-2-yl dihydrogen phosphate |
| Standard InChI | InChI=1S/C10H9O4P/c11-15(12,13)14-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,11,12,13) |
| Standard InChIKey | CQTZJAKSNDFPOB-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=C(C=CC2=C1)OP(=O)(O)O |
| Canonical SMILES | C1=CC=C2C=C(C=CC2=C1)OP(=O)(O)O |
| Description | 2-naphthyl dihydrogen phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 1 mol eq. of 2-naphthol. It is a substrate for phosphatase. It has a role as a chromogenic compound. It derives from a 2-naphthol. |
| Related CAS | 14463-68-4 (mono-hydrochloride salt) 31681-98-8 (di-hydrochloride salt) 71436-98-1 (calcium salt) 83817-45-2 (calcium salt(1:1)) |
| Synonyms | eta-naphthyl phosphate beta-naphthyl phosphate, calcium (1:1) salt beta-naphthyl phosphate, calcium salt beta-naphthyl phosphate, disodium salt beta-naphthyl phosphate, monosodium salt |
| PubChem Compound | 83133 |
| Last Modified | Nov 11 2021 |
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